![molecular formula C19H18F3NO2 B2521594 N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide CAS No. 2097884-40-5](/img/structure/B2521594.png)
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
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Overview
Description
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is a useful research compound. Its molecular formula is C19H18F3NO2 and its molecular weight is 349.353. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative and Anticancer Activity
Compounds related to N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide have been investigated for their antiproliferative and anticancer properties. For instance, cytotoxic neolignans isolated from the traditional Chinese medicine Daphniphyllum macropodum Miq showed significant inhibition of cancer cell growth, suggesting potential for anticancer applications. These compounds induced apoptosis in cancer cells through activating the mitochondrial pathway, highlighting the importance of benzofuran derivatives in the development of new cancer therapies (Ma et al., 2017). Similarly, novel 2-(1-benzofuran-2-yl)-4-(5-phenyl-4H-1,2,4-triazol-3-yl) quinoline derivatives demonstrated antiproliferative potential against various cancer cells, suggesting the role of benzofuran coupled nitrogen heterocycles in anticancer activity (Santoshkumar et al., 2016).
Synthesis and Chemical Transformations
Research has also focused on the synthesis and chemical transformations involving benzofuran derivatives. Direct cyanation of indoles and benzofurans employing N,N-dimethylformamide (DMF) as both reagent and solvent offers an alternative method for preparing aryl nitriles, showcasing the versatility of benzofuran compounds in synthetic chemistry (Ding & Jiao, 2011). Another study described the β-lithiations of carboxamides leading to β-substituted-α,β-unsaturated amides, further illustrating the chemical utility of such structures (Katritzky et al., 1993).
Future Directions
Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . They have potential applications in many aspects, especially as antimicrobial agents . Therefore, there is a need to collect the latest information in this promising area for future research .
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets.
Mode of Action
It is known that benzofuran compounds can interact with their targets in a variety of ways, leading to changes in cellular function . The exact nature of these interactions would depend on the specific target and the biochemical context within the cell.
Biochemical Pathways
These could include pathways related to cell growth and proliferation, oxidative stress response, and viral replication, among others .
Result of Action
These could include alterations in cell growth and proliferation, changes in oxidative stress responses, and interference with viral replication processes .
Properties
IUPAC Name |
N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-3-[4-(trifluoromethyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3NO2/c20-19(21,22)15-8-5-13(6-9-15)7-10-18(24)23-11-14-12-25-17-4-2-1-3-16(14)17/h1-6,8-9,14H,7,10-12H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CANVUIPNVODFQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=CC=CC=C2O1)CNC(=O)CCC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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